Cas no 2146-39-6 (2-ethenylbicyclo2.2.1heptane)

• Product Name: 2-ethenylbicyclo2.2.1heptane
• CAS No: 2146-39-6
• MF: C₉H₁₄
• MW: 122.207462787628
• CID: 238821
• PubChem ID: 548985
• Update Time: 2025-11-06

2-ethenylbicyclo2.2.1heptane Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane, 2-ethenyl-
• 3-ethenylbicyclo[2.2.1]heptane
• 2-ethenylbicyclo2.2.1heptane
• 2-vinylnorbornane
• PFUYSXSIHCSVJJ-UHFFFAOYSA-N
• 2-ethenylbicyclo[2.2.1]heptane
• 2-Vinylbicyclo[2.2.1]heptane
• DTXSID80944059
• EN300-1744823
• norbornane, 2-vinyl-
• 2146-39-6

• Inchi： 1S/C9H14/c1-2-8-5-7-3-4-9(8)6-7/h2,7-9H,1,3-6H2
• InChI Key： PFUYSXSIHCSVJJ-UHFFFAOYSA-N
• SMILES： C12CCC(CC1C=C)C2

Computed Properties

• Exact Mass: 122.10962
• Monoisotopic Mass: 122.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.8900 (rough estimate)
• Boiling Point: 162.66°C (rough estimate)
• Refractive Index: 1.5000 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 2-ethenylbicyclo2.2.1heptane

Comprehensive Analysis of 2-Ethenylbicyclo[2.2.1]heptane (CAS No. 2146-39-6): Properties, Applications, and Industry Trends

2-Ethenylbicyclo[2.2.1]heptane (CAS No. 2146-39-6), also known as vinylnorbornene, is a bicyclic hydrocarbon with a unique molecular structure that combines a norbornene core with an ethenyl substituent. This compound has garnered significant attention in organic synthesis, polymer chemistry, and specialty materials due to its high reactivity and structural versatility. Recent advancements in green chemistry and sustainable materials have further amplified its relevance, as researchers explore its potential in bio-based polymers and low-carbon footprint applications.

The molecular formula C₉H₁₂ and bicyclic framework of 2-ethenylbicyclo[2.2.1]heptane contribute to its distinctive thermal stability and ring-strain energy, making it a valuable intermediate in Diels-Alder reactions and copolymerization processes. Industry reports highlight its growing use in adhesive formulations, where its cross-linking capability enhances bond strength and durability. Additionally, its compatibility with metathesis catalysts aligns with the rising demand for precision polymers in automotive and aerospace sectors.

From an environmental perspective, 2-ethenylbicyclo[2.2.1]heptane is being studied for its role in recyclable elastomers and self-healing materials—a hotspot in circular economy initiatives. Analytical techniques like GC-MS and NMR spectroscopy are routinely employed to verify its purity, which is critical for applications in electronic encapsulation and pharmaceutical excipients. Recent patents also suggest innovations in photo-curable resins leveraging its UV reactivity.

Market trends indicate a surge in queries related to "bio-derived alternatives to 2-ethenylbicyclo[2.2.1]heptane" and "scalable synthesis methods," reflecting industry shifts toward sustainable feedstocks. Regulatory agencies classify it as non-hazardous under standard conditions, though proper storage protocols (e.g., inert atmospheres) are recommended to prevent polymerization. Its vapor pressure and logP values are frequently cited in QSAR studies for material design.

In conclusion, 2-ethenylbicyclo[2.2.1]heptane (CAS No. 2146-39-6) exemplifies the intersection of traditional organic chemistry and cutting-edge material science. As research expands into nanocomposites and smart coatings, this compound is poised to play a pivotal role in next-generation industrial solutions. For laboratories and manufacturers, optimizing its synthetic pathways and application protocols remains a key focus area.